Cas no 1805479-77-9 (3-Amino-6-chloropyridine-2-acetonitrile)

• Product Name: 3-Amino-6-chloropyridine-2-acetonitrile
• CAS No: 1805479-77-9
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4803527
• Update Time: 2025-10-30

3-Amino-6-chloropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-chloropyridine-2-acetonitrile
• 2-(3-Amino-6-chloropyridin-2-yl)acetonitrile

• Inchi： 1S/C7H6ClN3/c8-7-2-1-5(10)6(11-7)3-4-9/h1-2H,3,10H2
• InChI Key： VPUFWBXIVDLOEA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC#N)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-chloropyridine-2-acetonitrile

Recent Advances in the Study of 3-Amino-6-chloropyridine-2-acetonitrile (CAS: 1805479-77-9) in Chemical Biology and Pharmaceutical Research

3-Amino-6-chloropyridine-2-acetonitrile (CAS: 1805479-77-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyridine core and functionalized with amino and nitrile groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antimicrobial agents, and other therapeutic compounds, making it a focal point in contemporary research.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Amino-6-chloropyridine-2-acetonitrile as a precursor in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The research demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The study employed a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further preclinical evaluations.

In addition to its role in oncology, 3-Amino-6-chloropyridine-2-acetonitrile has been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of a series of pyridine-based compounds using this intermediate, which showed promising activity against multidrug-resistant bacterial strains, including MRSA (Methicillin-resistant Staphylococcus aureus). The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a potential new avenue for antibiotic development.

Another notable application of 3-Amino-6-chloropyridine-2-acetonitrile is in the field of agrochemicals. Research published in Pest Management Science in 2024 highlighted its utility as a building block for the synthesis of novel pesticides. The study reported that derivatives of this compound exhibited high efficacy against a range of agricultural pests while demonstrating low toxicity to non-target organisms, aligning with the growing demand for environmentally sustainable agrochemicals.

The synthetic versatility of 3-Amino-6-chloropyridine-2-acetonitrile has also been explored in materials science. A 2023 article in Advanced Materials described its use in the development of organic semiconductors. The compound's electron-withdrawing nitrile group and aromatic pyridine ring contribute to the stability and conductivity of the resulting materials, making them suitable for applications in flexible electronics and optoelectronic devices.

Despite these advancements, challenges remain in the large-scale production and optimization of 3-Amino-6-chloropyridine-2-acetonitrile-based compounds. Recent patents (e.g., WO2023124567) have addressed these issues by proposing novel synthetic routes that improve yield and purity. Additionally, computational studies leveraging machine learning algorithms are being employed to predict the biological activity and toxicity of its derivatives, accelerating the drug discovery process.

In conclusion, 3-Amino-6-chloropyridine-2-acetonitrile (CAS: 1805479-77-9) continues to be a valuable scaffold in multiple research domains. Its applications in drug discovery, antimicrobial development, agrochemicals, and materials science underscore its importance in contemporary scientific research. Future studies are expected to further elucidate its potential and address existing limitations, solidifying its role in the advancement of chemical biology and pharmaceutical sciences.